Cas no 55602-26-1 (Quinolinium, 2-methyl-1-propyl-, iodide)

• Product Name: Quinolinium, 2-methyl-1-propyl-, iodide
• CAS No: 55602-26-1
• MF: C₁₃H₁₆IN
• MW: 313.177315711975
• CID: 351426
• PubChem ID: 71364083
• Update Time: 2025-04-19

Quinolinium, 2-methyl-1-propyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Quinolinium, 2-methyl-1-propyl-, iodide
• 2-methyl-1-propylquinolin-1-ium,iodide
• 2-Methyl-1-propylquinolin-1-ium iodide
• DTXSID30787579
• 55602-26-1

• Inchi： 1S/C13H16N.HI/c1-3-10-14-11(2)8-9-12-6-4-5-7-13(12)14;/h4-9H,3,10H2,1-2H3;1H/q+1;/p-1
• InChI Key： SMBUDSPMXODKAL-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C(C)=CC=C2C=CC=CC=12)CCC

Computed Properties

• Exact Mass: 296.9071
• Monoisotopic Mass: 313.03275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives